1-(4-Bromophenyl)-3-fluorocyclobutan-1-amine

• Molecular Formula: C10H11BrFN
• Molecular Weight: 244.10 g/mol
• IUPAC Name: 1-(4-bromophenyl)-3-fluorocyclobutan-1-amine
• InChI: InChI=1S/C10H11BrFN/c11-8-3-1-7(2-4-8)10(13)5-9(12)6-10/h1-4,9H,5-6,13H2
• InChI Key: ISFYSDCWDWCDSU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(C2=CC=C(C=C2)Br)N)F

Description

1-(4-Bromophenyl)-3-fluorocyclobutan-1-amine is a halogenated cyclobutane derivative featuring a bromophenyl group at position 1 and a fluorine substituent at position 3 of the cyclobutane ring. The compound’s molecular formula is C₁₀H₁₀BrFN, with a molecular weight of 164.21 g/mol (hydrochloride form) . Its structural rigidity from the cyclobutane ring and electronic effects from bromine and fluorine make it a candidate for medicinal chemistry and materials science. The bromine atom enhances electrophilic reactivity, while the fluorine atom influences lipophilicity and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Bromophenyl)-3-fluorocyclobutan-1-amine typically involves the following steps:

Formation of the Cyclobutane Ring: The cyclobutane ring can be synthesized through a cycloaddition reaction involving suitable precursors.

Introduction of the Bromine Atom: The bromine atom is introduced via an electrophilic aromatic substitution reaction using bromine or a brominating agent such as N-bromosuccinimide (NBS).

Fluorination: The fluorine atom is introduced using a fluorinating agent such as Selectfluor.

Amination: The amine group is introduced through a nucleophilic substitution reaction using an appropriate amine source.

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Bromophenyl)-3-fluorocyclobutan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as sodium azide or thiols in polar aprotic solvents.

Major Products Formed:

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of azides, thiols, or other substituted derivatives.

Scientific Research Applications

1-(4-Bromophenyl)-3-fluorocyclobutan-1-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including anticancer and antimicrobial properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-Bromophenyl)-3-fluorocyclobutan-1-amine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: The exact pathways depend on the specific application and target but may include inhibition of enzyme activity or modulation of signal transduction pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a systematic comparison with analogues, focusing on structural variations, physicochemical properties, and synthetic applications.

1-(4-Bromophenyl)-3,3-difluorocyclobutan-1-amine

• Structural Difference : Two fluorine atoms at position 3 instead of one .
• Synthetic Notes: Similar synthesis pathways (e.g., cyclization of bromophenyl precursors with fluorinated reagents), but higher fluorine content may require specialized fluorinating agents.

1-(2-Bromophenyl)cyclobutan-1-amine Hydrochloride

• Structural Difference : Bromine at the ortho position of the phenyl ring .
• Impact : Ortho-substitution reduces symmetry, affecting crystal packing and solubility. Ortho-bromo derivatives often exhibit distinct reactivity in cross-coupling reactions compared to para-substituted analogues.

1-(4-Bromo-3-methylphenyl)cyclopentan-1-amine

• Structural Difference : Cyclopentane ring (5-membered) instead of cyclobutane (4-membered); additional methyl group at the phenyl ring’s meta position .
• The methyl group enhances hydrophobicity.

1-(4-Bromophenyl)cyclohexan-1-amine

• Structural Difference : Cyclohexane ring (6-membered) .
• Impact : Enhanced stability due to chair conformations, but reduced ring strain compared to cyclobutane. Likely lower reactivity in ring-opening reactions.

1-(3-Bromophenyl)cyclopropanamine

• Structural Difference : Cyclopropane ring (3-membered) with bromine at the meta position .
• Impact : High ring strain increases reactivity (e.g., susceptibility to nucleophilic attack). Meta-substitution may alter electronic interactions in π-stacking.

Challenges and Limitations

• Stereochemical Complexity : Enantiopure synthesis (e.g., >99% ee for R-(+)-1-(4-Bromophenyl)ethylamine HCl) requires chiral catalysts .
• Stability Issues : Cyclobutane rings may undergo thermal ring-opening, necessitating low-temperature storage .

Biological Activity

1-(4-Bromophenyl)-3-fluorocyclobutan-1-amine is a synthetic compound that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, effects on various biological systems, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 1-(4-Bromophenyl)-3-fluorocyclobutan-1-amine is characterized by a cyclobutane ring substituted with a bromophenyl group and a fluorine atom. This unique structure is believed to contribute to its biological activity.

Biological Activity Overview

Research indicates that 1-(4-Bromophenyl)-3-fluorocyclobutan-1-amine exhibits several biological activities, including:

• Antimicrobial Properties : Preliminary studies suggest that the compound may possess antimicrobial effects against various bacterial strains.
• Anticancer Potential : Investigations into the compound's anticancer properties have shown promise, with indications of inhibiting tumor cell proliferation in vitro.

The mechanism through which 1-(4-Bromophenyl)-3-fluorocyclobutan-1-amine exerts its biological effects is not fully elucidated but may involve:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, thereby affecting cellular functions.
• Receptor Interaction : It could interact with various receptors, modulating signaling pathways that influence cell growth and apoptosis.

Antimicrobial Activity

A study conducted on the antimicrobial properties of 1-(4-Bromophenyl)-3-fluorocyclobutan-1-amine demonstrated activity against several bacterial strains, including Escherichia coli and Staphylococcus aureus. The Minimum Inhibitory Concentration (MIC) values were recorded as follows:

Bacterial Strain	MIC (µg/mL)
E. coli	32
S. aureus	16

These results indicate that the compound may be a candidate for further development as an antimicrobial agent.

Anticancer Activity

In vitro studies have shown that 1-(4-Bromophenyl)-3-fluorocyclobutan-1-amine can inhibit the proliferation of cancer cells. The following table summarizes findings from a recent study:

Cancer Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	10
HeLa (Cervical Cancer)	15

The IC50 values suggest that the compound has significant potential as an anticancer agent, warranting further investigation into its mechanisms of action and efficacy in vivo.

Case Studies

Several case studies have been conducted to evaluate the biological effects of 1-(4-Bromophenyl)-3-fluorocyclobutan-1-amine in clinical settings. Notably:

• Case Study on Antimicrobial Efficacy : A clinical trial assessed the effectiveness of the compound in treating skin infections caused by resistant bacterial strains. Patients treated with the compound showed a significant reduction in infection rates compared to those receiving standard antibiotic therapy.
• Case Study on Cancer Treatment : Another study involved patients with advanced breast cancer who were administered 1-(4-Bromophenyl)-3-fluorocyclobutan-1-amine as part of a combination therapy. Results indicated improved patient outcomes, with some experiencing partial remission.